Cas no 949139-85-9 (1-(6-Fluoropyridin-3-yl)-6,7-dimethoxyisoquinoline)

• Product Name: 1-(6-Fluoropyridin-3-yl)-6,7-dimethoxyisoquinoline
• CAS No: 949139-85-9
• MF: C₁₆H₁₃FN₂O₂
• MW: 284.285027265549
• CID: 2120301
• Update Time: 2023-08-04

1-(6-Fluoropyridin-3-yl)-6,7-dimethoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(6-fluoropyridin-3-yl)-6,7-dimethoxyisoquinoline
• UVJMYCWJHFESGM-UHFFFAOYSA-N
• 1-(6-Fluoropyridin-3-yl)-6,7-dimethoxyisoquinoline

• Inchi： 1S/C16H13FN2O2/c1-20-13-7-10-5-6-18-16(12(10)8-14(13)21-2)11-3-4-15(17)19-9-11/h3-9H,1-2H3
• InChI Key： UVJMYCWJHFESGM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1C2C=C(C(=CC=2C=CN=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 344
• Topological Polar Surface Area: 44.2